N-(2,5-dimethoxyphenyl)-N'-propylethanediamide
Overview
Description
N-(2,5-dimethoxyphenyl)-N'-propylethanediamide, also known as 2C-P, is a synthetic psychedelic drug belonging to the phenethylamine class. It was first synthesized by Alexander Shulgin in 1974 and has been used in scientific research for its unique effects on the brain.
Mechanism of Action
The mechanism of action of N-(2,5-dimethoxyphenyl)-N'-propylethanediamide is not fully understood, but it is thought to act as a partial agonist at the 5-HT2A receptor. It may also interact with other serotonin receptors and other neurotransmitter systems.
Biochemical and Physiological Effects
N-(2,5-dimethoxyphenyl)-N'-propylethanediamide has been found to increase levels of dopamine, norepinephrine, and serotonin in the brain. It has also been found to increase heart rate, blood pressure, and body temperature. It can cause visual hallucinations, changes in mood and perception, and altered states of consciousness.
Advantages and Limitations for Lab Experiments
The unique pharmacological profile of N-(2,5-dimethoxyphenyl)-N'-propylethanediamide makes it a valuable tool for studying the serotonin system and its effects on behavior. However, its potent psychoactive effects and potential for abuse make it difficult to work with in a laboratory setting.
Future Directions
Future research on N-(2,5-dimethoxyphenyl)-N'-propylethanediamide could focus on its potential therapeutic uses, such as in the treatment of depression or anxiety. It could also be used to study the mechanisms of psychedelic drugs and their effects on the brain. Further research is needed to fully understand the pharmacology and effects of this compound.
Scientific Research Applications
N-(2,5-dimethoxyphenyl)-N'-propylethanediamide has been used in scientific research to study its effects on the brain and behavior. It has been found to have a unique pharmacological profile, with both psychedelic and stimulant effects. It has been used in studies of serotonin receptors and has been found to have a high affinity for the 5-HT2A receptor.
properties
IUPAC Name |
N'-(2,5-dimethoxyphenyl)-N-propyloxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O4/c1-4-7-14-12(16)13(17)15-10-8-9(18-2)5-6-11(10)19-3/h5-6,8H,4,7H2,1-3H3,(H,14,16)(H,15,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AUPUONWDJIFTBQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)C(=O)NC1=C(C=CC(=C1)OC)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N'-(2,5-dimethoxyphenyl)-N-propyloxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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